3-ethyl-1,2-thiazol-4-amine hydrochloride
Overview
Description
3-ethyl-1,2-thiazol-4-amine hydrochloride (3-ETHA) is a chemical compound derived from thiazole, an organic compound found in nature. It has been studied extensively for its potential applications in scientific research, as well as its biochemical and physiological effects.
Scientific Research Applications
3-ethyl-1,2-thiazol-4-amine hydrochloride has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of various compounds, such as benzothiazoles, thiazolines, and thiazolidines. It has also been used as a catalyst in the synthesis of heterocycles. In addition, this compound has been used in the synthesis of fluorescent dyes, which have a wide range of applications in biological, medical, and environmental research.
Mechanism of Action
The mechanism of action of 3-ethyl-1,2-thiazol-4-amine hydrochloride is not fully understood. However, it is believed to act as an acid catalyst, which helps to facilitate the reaction of other compounds. In addition, it is thought to act as an electron-withdrawing group, which helps to increase the reactivity of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have antifungal and antibacterial properties, as well as anti-inflammatory and antioxidant effects. In addition, it has been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
3-ethyl-1,2-thiazol-4-amine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, and it is stable under a wide range of conditions. In addition, it is readily available, and it is easy to handle and store. However, it can be toxic if inhaled or ingested, and it can cause skin and eye irritation.
Future Directions
There are several potential future directions for 3-ethyl-1,2-thiazol-4-amine hydrochloride research. For example, further research could be done on its potential applications in the synthesis of other compounds, as well as its biochemical and physiological effects. In addition, further research could be done on its potential toxicity, as well as its potential uses in the treatment of various diseases. Finally, further research could be done on its potential use as a catalyst in the synthesis of heterocycles.
Synthesis Methods
3-ethyl-1,2-thiazol-4-amine hydrochloride can be synthesized from thiazole, an organic compound found in nature. The synthesis involves a two-step reaction. In the first step, thiazole is reacted with ethyl iodide to form 3-ethyl-1,2-thiazol-4-amine. In the second step, the 3-ethyl-1,2-thiazol-4-amine is reacted with hydrochloric acid to form this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-1,2-thiazol-4-amine hydrochloride involves the reaction of 3-ethylthiophene-2-carboxylic acid with thionyl chloride to form 3-ethylthiophene-2-carbonyl chloride. This intermediate is then reacted with ammonium thiocyanate to form 3-ethyl-1,2-thiazol-4-carbonyl chloride, which is then reacted with ammonia to form 3-ethyl-1,2-thiazol-4-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final compound.", "Starting Materials": [ "3-ethylthiophene-2-carboxylic acid", "thionyl chloride", "ammonium thiocyanate", "ammonia", "hydrochloric acid" ], "Reaction": [ "1. 3-ethylthiophene-2-carboxylic acid is reacted with thionyl chloride to form 3-ethylthiophene-2-carbonyl chloride.", "2. 3-ethylthiophene-2-carbonyl chloride is reacted with ammonium thiocyanate to form 3-ethyl-1,2-thiazol-4-carbonyl chloride.", "3. 3-ethyl-1,2-thiazol-4-carbonyl chloride is reacted with ammonia to form 3-ethyl-1,2-thiazol-4-amine.", "4. 3-ethyl-1,2-thiazol-4-amine is reacted with hydrochloric acid to form the hydrochloride salt of the final compound." ] } | |
| 2763759-11-9 | |
Molecular Formula |
C5H9ClN2S |
Molecular Weight |
164.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
